Cas no 15018-59-4 (5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione
• CAS No: 15018-59-4
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD01150913
• CID: 149395
• PubChem ID: 84758
• Update Time: 2025-10-24

5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione,5-bromo-1,3,6-trimethyl-
• 5-bromo-1,3,6-trimethylpyrimidine-2,4-dione
• 5-Bromo-1,3,6-trimethyluracil
• 1,3,6-Trimethyl-5-brom-uracil
• 2,4(1H,3H)-Pyrimidinedione,5-bromo-1,3,6-trimethyl
• 5-Brom-1,3,6-trimethyl-1H-pyrimidin-2,4-dion
• 5-Brom-1,3,6-trimethyl-uracil
• 5-bromo-1,3,6-trimethyl-1H-pyrimidine-2,4-dione
• 5-bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione(SALTDATA: FREE)
• Uracil,5-bromo-1,3,6-trimethyl
• Brn 0144941
• CHEMBRDG-BB 4013655
• 1,3,6-TRIMETHYL-5-BROMOURACIL
• Uracil, 5-bromo-1,3,6-trimethyl-
• 5-bromo-1,3,6-trimethyl-pyrimidine-2,4-dione
• 5-bromo-1,3,6-trimethyl-pyrimidine-2,4-quinone
• 5-Bromo-1,3,6-trimethyl-2,4(1H,3H)-pyrimidinedione
• SCHEMBL12169061
• 5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione, AldrichCPR
• DTXSID70164486
• 5-BROMO-1,3,6-TRIMETHYLPYRIMIDINE-2,4(1H
• AKOS000265741
• CHEMBL4935238
• CS-0147082
• CBiol_000196
• 5-bromo-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• MFCD01150913
• 15018-59-4
• ICCB2_000196
• FT-0757837
• 2-OXO-2,3-DIHYDRO-1H-BENZOIMIDAZOLE-5-CARBOXYLICACID
• A51203
• SB57922
• LS-06325
• ALBB-019871
• STL582170
• 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1,3,6-trimethyl-

• MDL： MFCD01150913
• Inchi： 1S/C7H9BrN2O2/c1-4-5(8)6(11)10(3)7(12)9(4)2/h1-3H3
• InChI Key： RJNYZLOAGXCCHJ-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C(N(C)C=1C)=O)=O

Computed Properties

• Exact Mass: 231.98500
• Monoisotopic Mass: 231.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 40.6A^2

Experimental Properties

• Density: 1.605
• Boiling Point: 254.5°Cat760mmHg
• Flash Point: 107.7°C
• Refractive Index: 1.565
• PSA: 44.00000
• LogP: 0.15490

5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Additional information on 5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione

5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione: A Multifunctional Compound in Modern Biochemical Research

5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique molecular structure, characterized by the presence of a bromine atom at the 5-position and multiple methyl groups at the 1, 3, and 6-positions, forms the foundation of its diverse biological activities. This compound is classified under the broader category of pyrimidine derivatives, which are well-known for their roles in nucleic acid synthesis and various therapeutic applications. The CAS No. 15018-59-4 serves as a critical identifier for this compound, enabling precise referencing in scientific literature and industrial applications.

Recent advancements in synthetic organic chemistry have led to the development of efficient methodologies for the preparation of 5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione. These methods often involve the coupling of brominated pyrimidine precursors with methylating agents, followed by cyclization reactions to form the target compound. The optimization of reaction conditions, such as temperature, solvent selection, and catalysts, has been a focal point of recent studies. For instance, a 2023 publication in *Journal of Organic Chemistry* reported the use of microwave-assisted synthesis to enhance the yield and purity of this compound, reducing the overall reaction time by over 40% compared to traditional methods.

The 5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3,3H)-dione structure exhibits remarkable stability under a wide range of pH conditions, making it suitable for applications in both aqueous and organic environments. This property is particularly advantageous in drug delivery systems where the compound may need to maintain its integrity during transit through biological barriers. Additionally, the presence of the bromine atom at the 5-position introduces a degree of electrophilicity, which can be exploited in the design of prodrugs or targeted delivery mechanisms. This aspect has been explored in a 2024 study published in *Advanced Drug Delivery Reviews*, where the compound was used as a building block for the synthesis of novel antiviral agents.

One of the most promising applications of 5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione lies in its potential as a scaffold for the development of antifungal and antibacterial agents. The pyrimidine ring system is known to interact with DNA and RNA, making it a valuable target for antimicrobial drug design. A 2023 study in *Antimicrobial Agents and Chemotherapy* demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of *Staphylococcus aureus*. The bromine substituent was found to enhance the compound's ability to disrupt bacterial cell membranes, while the methyl groups provided steric protection against enzymatic degradation.

The 5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione also shows potential in the field of oncology. Preliminary studies suggest that its ability to modulate DNA repair pathways may make it a candidate for the treatment of certain cancers. A 2023 preclinical study published in *Cancer Research* reported that this compound induced apoptosis in human breast cancer cells by interfering with the activity of DNA polymerase. The bromine atom was hypothesized to act as a molecular switch, altering the compound's interaction with specific enzymes involved in DNA replication. These findings highlight the compound's versatility in targeting cellular processes associated with cancer progression.

Recent advancements in computational chemistry have further expanded the utility of 5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione. Quantum mechanical simulations have been employed to predict the compound's binding affinity with various protein targets, including enzymes involved in metabolic pathways. A 2024 study in *ACS Chemical Biology* used molecular docking techniques to identify potential interactions between the compound and the enzyme dihydrofolate reductase, a key target in the development of antifolate drugs. These computational insights have guided the design of more effective derivatives with enhanced selectivity and reduced toxicity.

The 5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione has also been investigated for its role in the development of fluorescent probes for bioimaging applications. The bromine substituent can be functionalized to incorporate fluorescent moieties, enabling real-time monitoring of cellular processes. A 2023 study in *Advanced Materials* described the synthesis of a fluorescent derivative of this compound that was used to track the activity of DNA repair enzymes in live cells. This application underscores the compound's adaptability to diverse analytical and diagnostic tools.

Despite its promising properties, the 5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione faces challenges related to its synthesis and biological activity. One of the primary concerns is the potential for side reactions during the cyclization step, which can lead to the formation of byproducts. A 2023 review in *Organic Process Research & Development* highlighted the importance of optimizing reaction conditions to minimize such side reactions. Additionally, the compound's electrophilic nature may necessitate the use of protective groups during its incorporation into larger molecular structures, which can complicate the synthetic process.

Looking ahead, the 5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione is poised to play a significant role in the development of next-generation therapeutics. Its unique chemical properties, combined with the insights gained from recent studies, position it as a valuable scaffold for the design of novel drugs targeting a wide range of diseases. As research in this area continues to evolve, the compound's potential applications are likely to expand, further solidifying its importance in the field of pharmaceutical chemistry.

In conclusion, 5-Bromo-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione represents a fascinating area of research with far-reaching implications. Its molecular structure provides a versatile platform for the development of drugs with diverse biological activities. The ongoing advancements in synthetic methods, computational modeling, and biological studies are paving the way for the compound to be utilized in a variety of therapeutic and diagnostic applications. As scientists continue to explore its potential, the CAS No. 15018-59-4 will undoubtedly remain a key identifier in the pursuit of innovative solutions in the pharmaceutical industry.